molecular formula C11H8O B8361397 1-(3-Methoxyphenyl)-1,3-butadiyne

1-(3-Methoxyphenyl)-1,3-butadiyne

Cat. No. B8361397
M. Wt: 156.18 g/mol
InChI Key: BBIXBHLYFQNYFD-UHFFFAOYSA-N
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Description

1-(3-Methoxyphenyl)-1,3-butadiyne is a useful research compound. Its molecular formula is C11H8O and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H8O

Molecular Weight

156.18 g/mol

IUPAC Name

1-buta-1,3-diynyl-3-methoxybenzene

InChI

InChI=1S/C11H8O/c1-3-4-6-10-7-5-8-11(9-10)12-2/h1,5,7-9H,2H3

InChI Key

BBIXBHLYFQNYFD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C#CC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

800 mg of the thus-obtained diacetylene compound were dissolved in 200 ml of benzene, and 300 mg of potassium hydroxide were added to the reaction mixture, followed by reflux under heating for 15 minutes. After filtration, the solvent was evaporated, and the residue was purified by silica-gel chromatography using as hexane as an eluent to obtain 430 mg of 1-(3-methoxyphenyl)-1,3-butadiyne.
Name
diacetylene
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two

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